Cas no 1804835-68-4 (3-(Chloromethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-5-acetic acid)

3-(Chloromethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-5-acetic acid is a specialized pyridine derivative with a unique functional group arrangement, including a chloromethyl, hydroxy, and trifluoromethoxy substituents. Its structural features make it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for developing bioactive compounds. The presence of both electron-withdrawing (trifluoromethoxy) and electron-donating (hydroxy) groups enhances its reactivity in selective transformations. The chloromethyl moiety offers further derivatization potential, while the acetic acid side chain provides additional versatility for conjugation or salt formation. This compound is particularly useful in medicinal chemistry for designing molecules with optimized physicochemical properties, such as improved solubility or metabolic stability. Its trifluoromethoxy group may contribute to enhanced lipophilicity and bioavailability in target applications.

3-(Chloromethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-5-acetic acid structure

1804835-68-4 structure

Product Name:3-(Chloromethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-5-acetic acid

CAS No:1804835-68-4

MF:C₉H₇ClF₃NO₄

MW:285.604392290115

CID:4832313

Update Time:2025-06-12

3-(Chloromethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

- 3-(Chloromethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-5-acetic acid
- Inchi： 1S/C9H7ClF3NO4/c10-2-5-7(17)4(1-6(15)16)3-14-8(5)18-9(11,12)13/h3H,1-2H2,(H,14,17)(H,15,16)
- InChI Key： NPBYBQXFKSOTCS-UHFFFAOYSA-N
- SMILES： ClCC1=C(NC=C(CC(=O)O)C1=O)OC(F)(F)F

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 18
Rotatable Bond Count: 4
Complexity: 442
XLogP3: 1.4
Topological Polar Surface Area: 75.6

3-(Chloromethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-5-acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029095345-1g	3-(Chloromethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-5-acetic acid	1804835-68-4	97%	1g	$1,504.90	2022-04-01

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Additional information on 3-(Chloromethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-5-acetic acid

3-(Chloromethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-5-acetic acid (CAS No. 1804835-68-4): An Overview

3-(Chloromethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-5-acetic acid (CAS No. 1804835-68-4) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its complex structure, exhibits a combination of functional groups that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The molecular structure of 3-(Chloromethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-5-acetic acid is composed of a pyridine ring substituted with a chloromethyl group, a hydroxyl group, and a trifluoromethoxy group, along with an acetic acid moiety. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it an interesting subject for both academic and industrial research.

Recent studies have highlighted the potential of 3-(Chloromethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-5-acetic acid in various therapeutic areas. One notable application is its use as a lead compound in the development of anti-inflammatory drugs. The hydroxyl and trifluoromethoxy groups contribute to the compound's ability to modulate inflammatory pathways, making it a promising candidate for treating conditions such as arthritis and other inflammatory diseases.

In addition to its anti-inflammatory properties, 3-(Chloromethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-5-acetic acid has shown potential in cancer research. Studies have demonstrated that this compound can inhibit the growth of certain cancer cell lines by interfering with key signaling pathways involved in cell proliferation and survival. The chloromethyl group, in particular, plays a crucial role in enhancing the compound's cytotoxic activity against cancer cells.

The versatility of 3-(Chloromethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-5-acetic acid extends beyond its direct therapeutic applications. It serves as an important intermediate in the synthesis of more complex molecules, which can be further modified to enhance their pharmacological properties. For instance, the acetic acid moiety can be derivatized to introduce additional functional groups that improve solubility, stability, or bioavailability.

In the context of drug discovery and development, the ability to synthesize and modify compounds like 3-(Chloromethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-5-acetic acid is crucial. Researchers are continuously exploring new synthetic routes and methods to optimize the production process, reduce costs, and improve yield. Advanced techniques such as catalytic reactions and green chemistry approaches are being employed to achieve these goals.

The pharmacokinetic properties of 3-(Chloromethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-5-acetic acid have also been studied extensively. Preclinical data suggest that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are essential for ensuring that the drug reaches its intended target site in sufficient concentrations to exert its therapeutic effects while minimizing potential side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(Chloromethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-5-acetic acid in human subjects. Early results from phase I trials have shown promising outcomes, with no major adverse events reported. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

In conclusion, 3-(Chloromethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-5-acetic acid (CAS No. 1804835-68-4) represents a significant advancement in the field of medicinal chemistry. Its unique structure and diverse biological activities make it a valuable tool for researchers and pharmaceutical companies alike. As ongoing studies continue to uncover new applications and optimize its properties, this compound is poised to play a crucial role in the development of novel therapeutic agents for a wide range of diseases.